Cas no 1257651-49-2 (2,4-dichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

2,4-Dichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a versatile boronic ester derivative widely used in Suzuki-Miyaura cross-coupling reactions. Its pyridine core, substituted with two chlorine atoms at the 2- and 4-positions, enhances reactivity and selectivity in palladium-catalyzed transformations. The pinacol boronate group (4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) provides excellent stability under ambient conditions while maintaining high reactivity in coupling reactions. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, enabling efficient construction of complex heterocyclic systems. Its well-defined structure and reliable performance make it a preferred intermediate for constructing pyridine-based scaffolds in medicinal chemistry and materials science applications.

2,4-dichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine structure

1257651-49-2 structure

Product Name:2,4-dichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

CAS No:1257651-49-2

MF:C₁₁H₁₄BCl₂NO₂

MW:273.951361179352

MDL:MFCD15144793

CID:1218734

PubChem ID:329762517

Update Time:2025-07-02

2,4-dichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2,4-dichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- 2,4-Dichloropyridine-3-boronic acid pinacol ester
- CS-0175523
- AKOS027425393
- 1257651-49-2
- MB14724
- D71880
- DTXSID30746343
- MFCD15144793
- 2,4-Dichloropyridine-3-boronic acid pinacol ester, 97%
- J-005290
- MDL： MFCD15144793
- Inchi： 1S/C11H14BCl2NO2/c1-10(2)11(3,4)17-12(16-10)8-7(13)5-6-15-9(8)14/h5-6H,1-4H3
- InChI Key： ZKIKGOMOMBWEOI-UHFFFAOYSA-N
- SMILES： ClC1C=CN=C(C=1B1OC(C)(C)C(C)(C)O1)Cl

Computed Properties

Exact Mass: 273.0494642g/mol
Monoisotopic Mass: 273.0494642g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 285
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 31.4Å²

Experimental Properties

Melting Point: 63-67 °C

2,4-dichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： 26-36
Hazardous Material Identification：

2,4-dichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM206826-1g	2,4-Dichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1257651-49-2	97%	1g	$1230	2023-02-03
abcr	AB516957-1 g	2,4-Dichloropyridine-3-boronic acid pinacol ester	1257651-49-2		1g	€153.40	2023-04-17
TRC	B419473-50mg	2,4-Dichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1257651-49-2		50mg	$ 50.00	2022-06-07
TRC	B419473-100mg	2,4-Dichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1257651-49-2		100mg	$ 65.00	2022-06-07
TRC	B419473-500mg	2,4-Dichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1257651-49-2		500mg	$ 160.00	2022-06-07
SHENG KE LU SI SHENG WU JI SHU	sc-288419-1 g	2,4-Dichloropyridine-3-boronic acid pinacol ester,	1257651-49-2		1g	￥511.00	2023-07-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB10152-100MG	2,4-dichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1257651-49-2	95%	100MG	￥ 1,762.00	2023-04-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB10152-250MG	2,4-dichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1257651-49-2	95%	250MG	￥ 2,818.00	2023-04-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB10152-500MG	2,4-dichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1257651-49-2	95%	500MG	￥ 4,699.00	2023-04-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB10152-1G	2,4-dichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1257651-49-2	95%	1g	￥ 7,042.00	2023-04-05